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Compound of Interest

Compound Name: Furbenicillin

Cat. No.: B1254309

Get Quote

Executive Summary & Chemical Profile

Furbenicillin (also known as Furbenicillin Sodium or BL-P1597) is a broad-spectrum
ureidopenicillin antibiotic.[1][2][3] Structurally, it is derived from ampicillin by acylation of the

-amino group with a furoyl-urea moiety.[1][2][3] It is particularly noted for its activity against
Pseudomonas aeruginosa and other Gram-negative bacteria.[1][2][3]

Chemical Identity

Property Detail

(2S,5R,6R)-6-[(2R)-2-[[(2-furan-2-
Icarbonylamino)carbonyl]lamino]-2-

IUPAC Name Y Y ) ) .y] ] ]
phenylacetamido]-3,3-dimethyl-7-oxo-4-thia-1-
azabicyclo[3.2.0]heptane-2-carboxylic acid

CAS Number 34787-01-4 (Acid); 54661-48-8 (Sodium Salt)

Molecular Formula

Molecular Weight

486.50 g/mol

Class

Ureidopenicillin (Beta-lactam)
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LC-MS Analysis: Fragmentation & lonization

Liquid Chromatography-Mass Spectrometry (LC-MS) is the primary tool for identifying
Furbenicillin and distinguishing it from degradation products (e.g., penicilloic acid derivatives)
and epimers (e.g., 10-epi-furbenicillin).[1][2][3]

Experimental Parameters (Standard Protocol)

 lonization Source: Electrospray lonization (ESH[1][2][3]
¢ Mode: Positive (

) and Negative (

)

e Column: C18 Reverse Phase (e.g.,
mm, 5
m)[1]

e Mobile Phase: Gradient of Ammonium Formate (10mM, pH 3.[1]5) and Acetonitrile.[1]

Mass Spectrum Interpretation
In positive ESI mode, Furbenicillin exhibits a protonated molecular ion
at m/z 487.[1] Sodium adducts

at m/z 509 are also common.[1][2]

Fragmentation Pathway (MS/MS)

The fragmentation of Furbenicillin follows a characteristic beta-lactam cleavage pattern,
augmented by the stability of the furoyl-urea side chain.[1][2][3]

» Beta-Lactam Cleavage (m/z 160): The thiazolidine ring typically cleaves to form a stable ion
at m/z 160, characteristic of penicillins.[1][2]

o Decarboxylation (-44 Da): Loss of
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from the carboxylic acid group.[1][2][3]

e Side Chain lons:
o m/z 95: Furoyl cation (

), derived from the furan ring.[1][2][3]

o m/z 243: Cleavage of the amide bond linking the side chain to the beta-lactam core.[1][2]

[3]

Visualization: MS Fragmentation Logic

Furbenicillin [M+H]+

m/z 487

Amide Bond
Cleavage

Beta-Lactam
Cleavage

- CO2 (44 Da)

[M+H - CO2]+ Thiazolidine lon
m/z 443 m/z 160

Furoyl-Urea-Benzyl lon
m/z ~327

ﬁea Breakagkgenzyl Cleavage

Furoyl Cation Tropylium lon
m/z 95 m/z 91

Figure 1: Proposed ESI(+) Fragmentation Pathway of Furbenicillin

Click to download full resolution via product page
Caption: Logical flow of collision-induced dissociation (CID) fragments for Furbenicillin.

NMR Spectroscopy: Structural Assignment

Nuclear Magnetic Resonance (NMR) provides definitive structural confirmation.[1][2][3] The
following data is based on standard ureidopenicillin profiles in DMSO-
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H NMR Assignment (600 MHz, DMSO- )

The spectrum is characterized by the beta-lactam "fingerprint” and the distinct signals of the
furan and phenyl rings.[1][2][3]
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Positi Multiplicit Assighment
osition ultiplici
(ppm) plicity (Hz) Logic
Distal NH
NH (Ureido) 9.85 s (br) - (attached to
Furoyl)
Proximal NH
NH (Alpha) 9.20 d 7.5 (attached to CH-
Ph)
Alpha-proton of
H-19 (Furan) 7.88 d 15 furan (adjacent
to O)
) 5 aromatic
Phenyl Ring 7.30-7.50 m -
protons
Beta-proton of
H-21 (Furan) 7.25 d 3.5
furan
Beta-proton of
H-20 (Furan) 6.65 dd 35,15
furan
Chiral center of
H-10 (Alpha) 5.75 d 7.5 , ,
side chain
Beta-lactam ring
H-6 5.52 dd 4.0,9.0 (coupled to H5 &
NH)
H-5 5.40 d 4.0 Beta-lactam ring
Thiazolidine ring
H-3 4.18 s -
proton
Me-2a 1.48 s - Gem-dimethyl
Me-2b 1.40 s - Gem-dimethyl

C NMR Assighment (150 MHz, DMSO- )
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Key diagnostic carbons include the three carbonyls (beta-lactam, amide, urea) and the furan
carbons.[1][2][3]

e Carbonyls:

173.5 (COOH), 171.0 (Amide), 168.5 (Beta-lactam), 158.0 (Urea).[1][2][3]

e Aromatics:

127.0 - 129.0 (Phenyl), 145.5 (Furan C-alpha), 112.5, 115.0 (Furan C-beta).[1][2][3]

o Aliphatics:

73.5 (C3), 67.5 (C5), 58.0 (C6), 57.5 (C-alpha), 27.0/31.0 (Methyls).[1][2][3]

Visualization: NMR Connectivity

NH-Alpha
(9.20 ppm)

H-Alpha
(5.75 ppm)

J=4.0 Hz
H-5 (COSY)

>
(5.40 ppm)

Figure 2: Key 1H-1H COSY and HMBC Correlations for Structure Verification

Click to download full resolution via product page

Caption: COSY correlations establish the spin systems; HMBC links the side chain to the core.

Impurity Profiling & Quality Control
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In spectroscopic analysis, two primary impurities often appear:

e 10-epi-Furbenicillin: The D-epimer at the alpha-carbon.[1][2][3] In NMR, the H-10 doublet
shifts slightly (e.g., from 5.75 to 5.85 ppm) and the gem-dimethyl signals split.[1][2][3]

» Penicilloic Acid Derivative: Resulting from beta-lactam hydrolysis.[1][2][3] Identified by the
disappearance of the beta-lactam carbonyl signal (~168 ppm) and appearance of a new
carboxyl signal (~175 ppm).[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. merckmillipore.com [merckmillipore.com]

e 2. Carbenicillin | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]

e 3. Carbenicillin | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]

e 4. Frontiers | Study on Isomeric Impurities in Cefotiam Hydrochloride [frontiersin.org]
e 5. pubs.acs.org [pubs.acs.org]

e 6. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1254309/docs?utm_src=pdf-body#spectroscopic-data-guide-furbenicillin-nmr-lc-ms
https://www.merckmillipore.com/UY/en/product/mm/205805
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://www.merckmillipore.com/UY/en/product/mm/205805
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://www.merckmillipore.com/UY/en/product/mm/205805
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://www.merckmillipore.com/UY/en/product/mm/205805
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://www.merckmillipore.com/UY/en/product/mm/205805
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2020.619307/full
https://pubs.acs.org/doi/10.1021/jo00877a012
https://www.researchgate.net/profile/Ye-Tian-47
https://www.benchchem.com/product/b1254309/docs?utm_src=pdf-body#spectroscopic-data-guide-furbenicillin-nmr-lc-ms
https://www.merckmillipore.com/UY/en/product/mm/205805
https://pubs.acs.org/doi/10.1021/jo00877a012
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.nature.com%2Farticles%2Fja2014145
https://www.merckmillipore.com/UY/en/product/mm/205805
https://pubs.acs.org/doi/10.1021/jo00877a012
https://www.benchchem.com/product/b1254309/docs?utm_src=pdf-body#spectroscopic-data-guide-furbenicillin-nmr-lc-ms
https://www.merckmillipore.com/UY/en/product/mm/205805
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F27169288%2F
https://www.merckmillipore.com/UY/en/product/mm/205805
https://pubs.acs.org/doi/10.1021/jo00877a012
https://www.benchchem.com/product/b1254309/docs?utm_src=pdf-body#spectroscopic-data-guide-furbenicillin-nmr-lc-ms
https://www.merckmillipore.com/UY/en/product/mm/205805
https://www.benchchem.com/product/b1254309?utm_src=pdf-custom-synthesis#bc-rfq
https://www.merckmillipore.com/UY/en/product/mm/205805
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2020.619307/full
https://pubs.acs.org/doi/10.1021/jo00877a012
https://www.researchgate.net/profile/Ye-Tian-47
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o To cite this document: BenchChem. [Spectroscopic Data Guide: Furbenicillin (NMR, LC-
MS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254309/docs#spectroscopic-data-guide-
furbenicillin-nmr-lc-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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